Cas no 2229415-85-2 (3,3-difluoro-3-(2,3,4,5-tetrafluorophenyl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(2,3,4,5-tetrafluorophenyl)propan-1-amine
• CAS No: 2229415-85-2
• MF: C₉H₇F₆N
• MW: 243.149003267288
• CID: 5979341
• PubChem ID: 165660874
• Update Time: 2025-05-22

3,3-difluoro-3-(2,3,4,5-tetrafluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2,3,4,5-tetrafluorophenyl)propan-1-amine
• 2229415-85-2
• EN300-1947134

• Inchi： 1S/C9H7F6N/c10-5-3-4(9(14,15)1-2-16)6(11)8(13)7(5)12/h3H,1-2,16H2
• InChI Key： VCCUYUBKFSFWMA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1F)F)F)F)(CCN)F

Computed Properties

• Exact Mass: 243.04826820g/mol
• Monoisotopic Mass: 243.04826820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-3-(2,3,4,5-tetrafluorophenyl)propan-1-amine

Compound CAS No. 2229415-85-2: 3,3-Difluoro-3-(2,3,4,5-Tetrafluorophenyl)Propan-1-Amine

The compound with CAS No. 2229415-85-2, known as 3,3-difluoro-3-(2,3,4,5-tetrafluorophenyl)propan-1-amine, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound is characterized by its complex structure, which includes a fluorinated aromatic ring and an amine functional group. The fluorinated phenyl group and the difluoro substitution pattern contribute to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The tetrafluorophenyl group in this compound is particularly interesting due to its high stability and electronic properties. Researchers have explored its potential as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, the difluoro substitution on the aromatic ring has been shown to improve the compound's solubility and bioavailability when used in medicinal chemistry applications.

In terms of synthesis, the preparation of 3,3-difluoro-3-(2,3,4,5-tetrafluorophenyl)propan-1-amine involves a multi-step process that typically includes nucleophilic aromatic substitution and fluorination reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels in the synthesis of this compound. Recent advancements in catalysis have further optimized these processes, making them more environmentally friendly and cost-effective.

The amine functional group in this compound plays a crucial role in its reactivity and versatility. It can participate in various chemical transformations such as alkylation, acylation, and coupling reactions. These reactions are essential for constructing more complex molecules with tailored properties for specific applications. For example, the amine group can be used to introduce additional functionality into the molecule for drug delivery systems or as a precursor for polymer synthesis.

From an application standpoint, this compound has shown promise in several areas. In the pharmaceutical industry, it is being investigated as a potential lead compound for developing novel therapeutics targeting specific diseases such as cancer or neurodegenerative disorders. Its unique structure allows for interactions with biological targets that are not easily accessible by conventional drug molecules.

In addition to pharmaceutical applications, this compound has also found uses in materials science. Its fluorinated aromatic ring provides excellent thermal stability and resistance to environmental degradation. These properties make it an attractive candidate for use in high-performance polymers or advanced coatings that require durability under harsh conditions.

Recent research has also focused on the environmental impact of fluorinated compounds like CAS No. 2229415-85-2. While their stability is advantageous for many applications, it also raises concerns about their persistence in the environment. Scientists are actively exploring methods to mitigate these risks through sustainable synthesis practices and biodegradable alternatives.

In conclusion, CAS No. 2229415-85-2 (3,3-difluoro-3-(2,3,4,5-tetrafluorophenyl)propan-1-amine) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and applications